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Compound of Interest

Compound Name: Cesium pivalate

Cat. No.: B1349073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cesium pivalate (Cs(O₂CC(CH₃)₃)), also known as cesium 2,2-dimethylpropanoate, is a

specialty cesium carboxylate salt. Its utility in organic synthesis, particularly as a base in

palladium-catalyzed cross-coupling reactions, is well-documented. A thorough understanding of

its physical and thermal properties is paramount for its effective and safe use in various

research and development applications. This technical guide provides an in-depth analysis of

the melting point and thermal stability of cesium pivalate, supported by a summary of

available data and generalized experimental protocols for its characterization.

Physicochemical Properties
Property Value Source(s)

Molecular Formula C₅H₉CsO₂ [1][2]

Molecular Weight 234.03 g/mol [1][2]

CAS Number 20442-70-0 [1][2]

Appearance
White to off-white powder or

crystals
[3]

Thermal Properties: Melting Point and Stability
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The thermal behavior of cesium pivalate is characterized by a distinct melting point and a

higher decomposition temperature.

Quantitative Data Summary
Parameter

Temperature Range
(°C)

Notes Source(s)

Melting Point 344 - 348 [3][4]

Decomposition

Temperature
610 (dec.) Literature value [5]

Decomposition

Temperature
682 Literature value [5]

dec. = decomposition

Experimental Protocols for Thermal Analysis
While specific experimental data for the thermal analysis of cesium pivalate is not extensively

published in readily available literature, the following represents a standard methodology for

determining the melting point and thermal stability of organic salts using Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC) for Melting
Point Determination
DSC is a thermoanalytical technique that measures the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

[6] This method is ideal for accurately determining the melting point of a substance.

Objective: To determine the onset temperature and the peak of the endothermic transition

corresponding to the melting of cesium pivalate.

Instrumentation: A heat-flux or power-compensated Differential Scanning Calorimeter.

Experimental Procedure:
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Sample Preparation: Accurately weigh 5-10 mg of cesium pivalate powder into an

aluminum or other inert sample pan.

Encapsulation: Hermetically seal the pan to prevent any loss of material during heating.

Reference: An empty, sealed pan of the same type is used as a reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min)

to prevent oxidative degradation.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 300

°C).

Ramp the temperature at a controlled rate, typically 10 °C/min, to a temperature

significantly above the melting point (e.g., 400 °C).

Data Analysis: The melting point is determined from the resulting thermogram. The onset of

the endothermic peak is typically reported as the melting point.

Thermogravimetric Analysis (TGA) for Thermal Stability
Assessment
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This technique is used to determine the thermal stability and

decomposition profile of a material.

Objective: To determine the temperature at which cesium pivalate begins to decompose and

to identify the stages of mass loss.

Instrumentation: A thermogravimetric analyzer equipped with a sensitive microbalance and a

programmable furnace.
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Experimental Procedure:

Sample Preparation: Place a precisely weighed sample of cesium pivalate (10-20 mg) into

a tared TGA pan (typically ceramic or platinum).

Instrument Setup:

Position the sample pan in the furnace of the TGA instrument.

Purge the system with an inert gas (e.g., nitrogen or argon) at a defined flow rate (e.g., 20-

50 mL/min) to provide a non-reactive environment.

Thermal Program:

Heat the sample from ambient temperature to a high temperature, well above the

expected decomposition point (e.g., 800 °C), at a constant heating rate (e.g., 10 or 20

°C/min).

Data Analysis: The TGA curve plots the percentage of initial mass remaining versus

temperature. The onset of a significant mass loss indicates the beginning of decomposition.

The temperatures at which 5% or 10% mass loss occurs are often reported as indicators of

thermal stability.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the thermal analysis of a chemical

compound like cesium pivalate.
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Caption: Workflow for determining the melting point and thermal stability of cesium pivalate.

Conclusion
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Cesium pivalate is a thermally stable compound with a high melting point in the range of 344-

348 °C. Its decomposition occurs at significantly higher temperatures. The standardized

methods of Differential Scanning Calorimetry and Thermogravimetric Analysis are essential for

verifying these thermal properties, ensuring consistent quality and safe handling in its various

applications. The data and protocols presented in this guide provide a foundational

understanding for researchers and professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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